2-(2,4-dimethylthiazol-5-yl)-N-(pyridin-4-ylmethyl)acetamide

• IUPAC Name: 2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-(pyridin-4-ylmethyl)acetamide
• InChI: InChI=1S/C13H15N3OS/c1-9-12(18-10(2)16-9)7-13(17)15-8-11-3-5-14-6-4-11/h3-6H,7-8H2,1-2H3,(H,15,17)
• InChI Key: USHPQAPFSMHYBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)CC(=O)NCC2=CC=NC=C2
• Molecular Formula: C13H15N3OS
• Molecular Weight: 261.34 g/mol

Description

2-(2,4-dimethylthiazol-5-yl)-N-(pyridin-4-ylmethyl)acetamide, also known as MTT, is a yellow tetrazolium dye that is widely used in scientific research. MTT is a popular tool for measuring cell viability and proliferation, and has been used in a variety of applications, including drug discovery, toxicology, and cancer research.

Scientific Research Applications

Antimicrobial Activity

2-(2,4-Dimethylthiazol-5-yl)-N-(pyridin-4-ylmethyl)acetamide has been explored for its potential in synthesizing new heterocyclic compounds incorporating various moieties, demonstrating significant antimicrobial activities. Studies have shown the synthesis of coumarin, pyridine, pyrrole, thiazole, and aminopyrazole derivatives from key intermediates related to this compound, which were evaluated as antimicrobial agents against a range of pathogens. These compounds are characterized by their IR, 1H NMR, and mass spectral studies, highlighting their potential in developing new antimicrobial agents (Bondock et al., 2008).

Corrosion Inhibition

The compound has also found applications in corrosion science, where derivatives synthesized via amidation reactions showed promising corrosion inhibition efficiencies. This was observed in studies involving steel coupons in acidic media and steel stripe in mineral oil medium, underscoring the compound's utility in protecting metal surfaces from corrosion (Yıldırım & Çetin, 2008).

Anticancer Activities

Further research into the compound's derivatives has uncovered its potential in anticancer applications. Synthesis of new pyridine linked thiazole derivatives and their evaluation against various cancer cell lines have shown promising anticancer activities, with some compounds exhibiting significant activity against breast and liver cancer cell lines. This research emphasizes the importance of structural modifications in enhancing anticancer efficacy (Alqahtani & Bayazeed, 2020).

Insecticidal Properties

Additionally, the synthesis of novel heterocycles incorporating a thiadiazole moiety from this compound has demonstrated insecticidal properties against the cotton leafworm, Spodoptera littoralis. This research indicates the potential for developing new insecticidal agents to protect crops and enhance agricultural productivity (Fadda et al., 2017).